Cas no 182316-44-5 (Cyclotriazadisulfonamide)

• Product Name: Cyclotriazadisulfonamide
• CAS No: 182316-44-5
• MF: C₃₁H₃₉N₃O₄S₂
• MW: 581.789065599442
• CID: 1373897
• PubChem ID: 466371
• Update Time: 2025-06-25

Cyclotriazadisulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclododecane,3-methylene-1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-
• Cyclotriazadisulfonamide
• 9-benzyl-3-methylene-1,5-ditosyl-1,5,9-triazacyclododecane
• HY-134809
• Cyclictriazadisulfonamide
• 182316-44-5
• SCHEMBL7616547
• EX-A9314
• 1,5,9-Triazacyclododecane, 3-methylene-1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)- & Galanthus nivalis agglutinin
• DA-52242
• Cyclotriazadisulfonamide; CADA
• CADA & Lectin GNA
• 1,5,9-Triazacyclododecane, 3-methylene-1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)- & Hippeastrum hybrid agglutinin
• G18164
• 9-benzyl-3-methylidene-1,5-bis-(4-methylphenyl)sulfonyl-1,5,9-triazacyclododecane
• MS-30435
• GLXC-20364
• CS-0158763
• AKOS040757073
• 9-Benzyl-3-methylene-1,5-di-p-toluenesulfonyl-1,5,9-triazacyclododecane
• 1,5,9-Triazacyclododecane, 3-methylene-1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-
• BDBM50545414
• CADA
• 9-benzyl-3-methylene-1,5-bis(p-tolylsulfonyl)-1,5,9-triazacyclododecane
• 9-benzyl-1,5-bis(4-methylbenzene-1-sulfonyl)-3-methylidene-1,5,9-triazacyclododecane
• SXU
• CHEMBL1852155
• CADA & Lectin HHA

• Inchi： 1S/C31H39N3O4S2/c1-26-11-15-30(16-12-26)39(35,36)33-21-7-19-32(25-29-9-5-4-6-10-29)20-8-22-34(24-28(3)23-33)40(37,38)31-17-13-27(2)14-18-31/h4-6,9-18H,3,7-8,19-25H2,1-2H3
• InChI Key： SRJIECKMPIRMJJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC(=C)CN(CCCN(CC2C=CC=CC=2)CCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 581.23847
• Monoisotopic Mass: 581.23819908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 928
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 78

Cyclotriazadisulfonamide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Cyclotriazadisulfonamide

Cyclotriazadisulfonamide (CAS No. 182316-44-5): A Comprehensive Overview

Cyclotriazadisulfonamide (CAS No. 182316-44-5) is a unique and intriguing compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive cyclic structure and sulfur-containing functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and materials science.

The molecular formula of Cyclotriazadisulfonamide is C₆H₆N₆S₂, and its molecular weight is approximately 218.25 g/mol. The compound's structure consists of a six-membered ring with alternating nitrogen and carbon atoms, flanked by two sulfonamide groups. This unique structural arrangement imparts Cyclotriazadisulfonamide with a range of interesting chemical and physical properties.

In recent years, Cyclotriazadisulfonamide has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits significant antimicrobial properties, making it a promising candidate for the development of new antibiotics. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Cyclotriazadisulfonamide effectively inhibited the growth of several multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).

Beyond its antimicrobial properties, Cyclotriazadisulfonamide has also shown potential as an antifungal agent. Research conducted at the University of California, Los Angeles (UCLA) in 2020 revealed that the compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for severe infections in immunocompromised patients.

The mechanism of action of Cyclotriazadisulfonamide is not yet fully understood, but preliminary studies suggest that it may interfere with key metabolic pathways in microorganisms. Specifically, the compound appears to disrupt cell wall synthesis and protein synthesis, leading to cell death. This dual mechanism of action makes Cyclotriazadisulfonamide particularly effective against a wide range of pathogens.

In addition to its biological activities, Cyclotriazadisulfonamide has also been explored for its potential applications in materials science. The compound's unique chemical structure and high thermal stability make it an attractive candidate for the development of advanced materials with enhanced mechanical and thermal properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have synthesized polymer composites incorporating Cyclotriazadisulfonamide, which exhibit improved strength and durability compared to traditional materials.

The synthesis of Cyclotriazadisulfonamide involves several steps, including the formation of a cyclic triazine ring followed by the introduction of sulfonamide groups. The process typically starts with the reaction of cyanuric chloride with ammonia to form 2,4-diamino-6-chloro-s-triazine. Subsequent reactions with sodium sulfite or other sulfite salts yield the final product. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

The safety profile of Cyclotriazadisulfonamide has been extensively evaluated in preclinical studies. Toxicity assays have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Cyclotriazadisulfonamide (CAS No. 182316-44-5) is a multifaceted compound with a wide range of potential applications in both biological and materials science. Its unique chemical structure and promising biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that Cyclotriazadisulfonamide will play an increasingly important role in the development of novel therapeutic agents and advanced materials.